![molecular formula C20H14O B1204727 2,3-Diphenylbenzofuran CAS No. 13054-95-0](/img/structure/B1204727.png)
2,3-Diphenylbenzofuran
Overview
Description
2,3-Diphenylbenzofuran is a chemical compound with the molecular formula C20H14O . It has an average mass of 270.325 Da and a monoisotopic mass of 270.104462 Da .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the VILSMEIER-HAACK formylation of this compound which gives the 5,6-diformyl derivative. This derivative is then reduced using the Huang-Minlon reduction to yield the 5,6-dimethyl derivative . Another method involves the intramolecular Friedel–Crafts reaction .Molecular Structure Analysis
The molecular structure of this compound consists of a benzofuran core with two phenyl groups attached at the 2 and 3 positions .Chemical Reactions Analysis
This compound can undergo several chemical reactions. For instance, it can be formylated to give a 5,6-diformyl derivative, which can then be reduced to yield a 5,6-dimethyl derivative . It can also undergo bromination to give a 5-bromo-2,3-diphenylbenzofuran .Physical And Chemical Properties Analysis
This compound has a molecular formula of C20H14O, an average mass of 270.325 Da, and a monoisotopic mass of 270.104462 Da .Scientific Research Applications
Corrosion Inhibition : 2,3-Diphenylbenzoquinoxaline, a related compound, has been found effective as a corrosion inhibitor for mild steel in sulfuric acid, displaying excellent inhibiting properties. This inhibition efficiency increases with the concentration of the inhibitor, following the Langmuir adsorption model (Obot & Obi-Egbedi, 2010).
Antioxidant Properties : Novel 2,3-diaryl indone derivatives and isobenzofuran derivatives, including ascomfurans, show significant antioxidative effects. These compounds exhibit more potent activity than ascorbic acid in scavenging DPPH radicals, indicating their potential in oxidative stress management (Tan et al., 2016).
Chemical Reaction Kinetics : The kinetics of reactions involving 1,3-Diphenylisobenzofuran, a variant of the compound, have been studied for its specificity toward reactive oxygen and nitrogen species. This research aids in understanding the chemical behavior of similar compounds under varying conditions (Żamojć et al., 2013).
Optical and Electronic Applications : Certain derivatives of dibenzofuran demonstrate distinctive nonlinear optical properties. Their self-assembly into various microstructures with different transition dipole orientations highlights their potential in low-dimensional molecular materials for optoelectronic applications (Luo et al., 2017).
Probe Development for Hydrogen Peroxide Detection : 1,3-Diphenylisobenzofuran has been developed as a selective probe for detecting and quantifying hydrogen peroxide, demonstrating specificity toward reactive nitrogen and oxygen species. This application is particularly relevant in assessing oxidative stress in biological samples (Żamojć et al., 2017).
Antimicrobial and Antioxidant Agents : New spiroindolinones incorporating a benzothiazole moiety, synthesized from 1H-indole-2,3-diones, have shown potent scavenging activities against radicals, reducing powers, and strong inhibitory capacity on lipid peroxidation. These compounds have also demonstrated notable antimicrobial and anticancer activities (Karalı et al., 2010).
Properties
IUPAC Name |
2,3-diphenyl-1-benzofuran | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14O/c1-3-9-15(10-4-1)19-17-13-7-8-14-18(17)21-20(19)16-11-5-2-6-12-16/h1-14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPNFMCAOBNNFJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(OC3=CC=CC=C32)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30291601 | |
Record name | Benzofurans | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30291601 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13054-95-0 | |
Record name | NSC76724 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=76724 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzofurans | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30291601 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the typical reactions 2,3-Diphenylbenzofuran undergoes?
A1: this compound displays a variety of reactions, with substitutions being particularly prominent. For instance, bromination generally targets the 5- position, yielding 5-bromo-2,3-diphenylbenzofuran []. This brominated derivative can further be oxidized and hydrolyzed to produce 2-hydroxy-5-bromobenzophenone []. Similarly, Vilsmeier-Haack formylation leads to the introduction of formyl groups, commonly at the 5 and 6 positions [, ].
Q2: How does the presence of substituents on the benzofuran ring influence the reactivity of this compound?
A2: The position and nature of substituents significantly impact the reactivity of this compound. For example, the bromination of 6-methoxy-2,3-diphenylbenzofuran results in the 5-bromo derivative, while bromination of the 5-methoxy analogue leads to the 4,6-dibromo product []. These variations highlight the directing effects of the methoxy group on electrophilic aromatic substitution reactions.
Q3: Can you provide examples of how this compound derivatives are synthesized?
A3: One common approach involves the condensation of benzoin with phenols. This method, for instance, is utilized to synthesize 7-hydroxy-2,3-diphenylbenzofuran when pyrocatchol is employed as the phenol []. Furthermore, 5-methoxy-6-amino-2,3-diphenylbenzofuran can be used as a starting material in Conrad-Limpach reactions with ethyl acetoacetate to yield complex heterocyclic systems like furoquinolines [].
Q4: What are some of the potential applications of this compound derivatives that have been explored?
A4: Derivatives of this compound, particularly those containing chalcone, hydrazone, and pyrazoline moieties, have shown promising antibacterial activity []. Researchers have synthesized a range of these derivatives by modifying the substituents on the core structure, exploring structure-activity relationships.
Q5: Has this compound been explored in the context of polymer chemistry?
A5: Yes, this compound has shown potential in the development of ordered polymers. Its photocyclization reaction, starting from o-benzyloxyphenyl ketone derivatives, offers an efficient method for generating polymers with the this compound unit within the polymer backbone []. This approach holds promise for synthesizing highly conjugated polymers.
Q6: Are there any studies investigating the spectroscopic properties of this compound and its derivatives?
A6: NMR spectroscopy has proven to be a valuable tool in understanding the structure and reactivity of this compound. Studies have utilized both single and double resonance NMR techniques to pinpoint the position of acetyl groups introduced via Friedel-Crafts reactions on the this compound scaffold []. These studies provide insights into the directing effects of substituents on electrophilic aromatic substitution reactions.
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